Cas no 933696-63-0 (2-3-(Methylsulfonyl)phenylethylamine)

• Product Name: 2-3-(Methylsulfonyl)phenylethylamine
• CAS No: 933696-63-0
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• MDL: MFCD13190314
• CID: 2083880
• Update Time: 2025-08-05

2-3-(Methylsulfonyl)phenylethylamine Chemical and Physical Properties

Names and Identifiers

• 2-[3-(Methylsulfonyl)phenyl]ethylamine
• 2-(3-methylsulfonylphenyl)ethanamine
• 2-(3-(METHYLSULFONYL)PHENYL)ETHANAMINE
• AB70183
• SY028984
• 2-(3-METHANESULFONYLPHENYL)ETHAN-1-AMINE
• 2-3-(Methylsulfonyl)phenylethylamine

• MDL： MFCD13190314
• Inchi： 1S/C9H13NO2S/c1-13(11,12)9-4-2-3-8(7-9)5-6-10/h2-4,7H,5-6,10H2,1H3
• InChI Key： OIWYCAKEVPDNNP-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=CC(=C1)CCN)(=O)=O

Computed Properties

• Exact Mass: 199.06700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: -0.1
• Topological Polar Surface Area: 68.5

Experimental Properties

• PSA: 68.54000
• LogP: 2.37240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-3-(Methylsulfonyl)phenylethylamine

2-3-(Methylsulfonyl)phenylethylamine: A Comprehensive Overview of CAS No. 933696-63-0

2-3-(Methylsulfonyl)phenylethylamine, with the CAS number 933696-63-0, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a phenyl ring substituted with a methylsulfonyl group and an ethylamine side chain. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of interest for various applications, particularly in pharmaceutical research.

The molecular formula of 2-3-(Methylsulfonyl)phenylethylamine is C₁₀H₁₅NO₂S, and its molecular weight is 217.29 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties have been extensively studied, providing a solid foundation for its use in various scientific investigations.

In the realm of medicinal chemistry, 2-3-(Methylsulfonyl)phenylethylamine has shown potential as a lead compound for the development of new therapeutic agents. Recent research has focused on its interactions with specific biological targets, particularly G protein-coupled receptors (GPCRs) and ion channels. These interactions can modulate various physiological processes, including neurotransmission and cellular signaling pathways.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity of 2-3-(Methylsulfonyl)phenylethylamine to serotonin receptors. The results indicated that this compound exhibits high affinity for the 5-HT_1A receptor subtype, which plays a crucial role in mood regulation and anxiety disorders. This finding suggests that 2-3-(Methylsulfonyl)phenylethylamine could be a valuable starting point for the development of novel antidepressants and anxiolytics.

Beyond its potential as a therapeutic agent, 2-3-(Methylsulfonyl)phenylethylamine has also been explored for its use in chemical synthesis. Its versatile functional groups make it an excellent building block for the synthesis of more complex molecules. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound as an intermediate in the synthesis of novel antiviral agents targeting influenza viruses. The methylsulfonyl group provides enhanced reactivity and stability, which are essential for successful synthetic transformations.

In addition to its applications in drug discovery and chemical synthesis, 2-3-(Methylsulfonyl)phenylethylamine has been studied for its potential as a probe molecule in biochemical assays. Its unique structure allows it to interact selectively with specific proteins or enzymes, making it useful for investigating protein-protein interactions and enzyme kinetics. A study published in the Biochemical Journal in 2020 demonstrated that this compound can serve as a potent inhibitor of certain kinases involved in cancer cell proliferation.

The safety profile of 2-3-(Methylsulfonyl)phenylethylamine has also been evaluated through extensive toxicological studies. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a pharmaceutical agent. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 2-3-(Methylsulfonyl)phenylethylamine (CAS No. 933696-63-0) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and biological properties make it an attractive candidate for drug discovery, chemical synthesis, and biochemical research. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.